methyl 2-{[3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanoyl]amino}benzoate

• IUPAC Name: methyl 2-[3-[4-[(4-methylphenyl)sulfamoyl]phenyl]propanoylamino]benzoate
• InChI: InChI=1S/C24H24N2O5S/c1-17-7-12-19(13-8-17)26-32(29,30)20-14-9-18(10-15-20)11-16-23(27)25-22-6-4-3-5-21(22)24(28)31-2/h3-10,12-15,26H,11,16H2,1-2H3,(H,25,27)
• InChI Key: NZFKYRGXNKLOGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)CCC(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C24H24N2O5S
• Molecular Weight: 452.5 g/mol

Description

The compound “methyl 2-{[3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanoyl]amino}benzoate” is a chemical compound with the linear formula C18H20N2O5S. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C18H20N2O5S. It consists of a benzoate group, a propanoyl group, and a sulfonyl group attached to an amino group. The exact 3D structure would require more detailed analysis or experimental data.

Physical And Chemical Properties Analysis

The compound is a powder with an off-white to purple color. It is soluble in DMSO at a concentration of 25 mg/mL. The molecular weight of the compound is 376.434.

Scientific Research Applications

Anti-Proliferative Activity Against Wnt-Dependent Cancer Growth

• MSAB has been identified as a cellular β-catenin degradation inducer. . This property makes it a potential candidate for cancer therapy, particularly in Wnt-dependent cancers.

Antiviral and Antitubercular Properties

• The 1,2,3-triazole moiety, present in MSAB , has been utilized in the development of several medicinal scaffolds. . Further research could explore its potential in combating viral infections and tuberculosis.

Anti-HIV Activity

• . Investigating its mechanism of action and optimizing its structure may lead to novel anti-HIV therapeutics.

Free Radical Bromination and Nucleophilic Substitution Reactions

• The benzylic position in MSAB allows for reactions such as free radical bromination and nucleophilic substitution. . Understanding the reactivity at this position can guide further functionalization.

Resonance-Stabilized Carbocation Formation

• . Investigating the stability of these intermediates can inform synthetic strategies.

Aromatic Stabilization and Electrophilic Aromatic Substitution

• . However, understanding the factors governing reactivity at the benzylic position versus the ring itself is crucial for designing functional molecules.

Mechanism of Action

Target of Action

The primary target of Methyl 2-{[3-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanoyl]amino}benzoate, also known as MSAB, is β-catenin . β-catenin is a key component in the Wnt signaling pathway, which plays a crucial role in cell proliferation and differentiation .

Mode of Action

MSAB interacts with β-catenin via direct affinity interaction within the C-terminal two thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686) . This interaction leads to the ubiquitination and proteasomal degradation of β-catenin .

Biochemical Pathways

The primary biochemical pathway affected by MSAB is the Wnt signaling pathway . By inducing the degradation of β-catenin, MSAB disrupts the Wnt signaling pathway, which can lead to the inhibition of Wnt-dependent cell proliferation .

Result of Action

MSAB selectively inhibits Wnt signaling-dependent proliferation of cancer cells . It has been shown to be effective in suppressing the expansion of established tumors from HCT116, HT115, and H23 xenografts in mice . It exhibits little efficacy against wnt-independent tumor growth .

Action Environment

The action of MSAB can be influenced by various environmental factors. For instance, the compound’s stability and efficacy may be affected by temperature, as it is recommended to be stored at 2-8°C . Additionally, the presence of DMSO can enhance the solubility of MSAB, potentially influencing its bioavailability and efficacy